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Compound of Interest |

N-(4-
Compound Name: Chlorophenyl)benzenesulfonamid

e

Cat. No.: B1346021

\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the characterization data for N-(4-
Chlorophenyl)benzenesulfonamide. It includes key physical and chemical properties, a
detailed experimental protocol for its synthesis, and visualizations of the synthetic route and a
relevant biological signaling pathway where related compounds have shown activity.

Physicochemical and Spectroscopic
Characterization

The fundamental properties of N-(4-Chlorophenyl)benzenesulfonamide are summarized
below. These data are essential for its identification, handling, and application in research
settings.

Physical and Chemical Properties
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Property Value Reference
CAS Number 4750-28-1 [1112]
Molecular Formula C12H10CINO2S [2]
Molecular Weight 267.73 g/mol [1]
Melting Point 121-122 °C
Boiling Point 407.7 £ 47.0 °C (Predicted)

N-(4-
IUPAC Name chlorophenyl)benzenesulfona [1]

mide

Spectroscopic Data

Precise spectroscopic data for N-(4-Chlorophenyl)benzenesulfonamide is not readily
available in the public domain. However, the following tables present the *H NMR, 13C NMR,
and FT-IR data for a closely related analogue, N-(4-Chlorophenyl)-4-
methylbenzenesulfonamide, which can serve as a reference for spectral interpretation.[3]

1H NMR (400 MHz, CDCls) of N-(4-Chlorophenyl)-4-methylbenzenesulfonamide[3]

Chemical Shift () o Coupling Constant .
Multiplicity Assignment

ppm (J) Hz

7.68 Doublet 8.4 Aromatic Protons

7.49 Singlet - NH Proton

7.23 Doublet 8.4 Aromatic Protons

7.17 Doublet 8.8 Aromatic Protons

7.04 Doublet 8.8 Aromatic Protons

2.37 Singlet - Methyl Protons

13C NMR (100 MHz, CDCIs) of N-(4-Chlorophenyl)-4-methylbenzenesulfonamide[3]
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Chemical Shift (8) ppm Assighment

144.2 Aromatic Carbon
135.6 Aromatic Carbon
135.2 Aromatic Carbon
130.8 Aromatic Carbon
129.8 Aromatic Carbon
129.4 Aromatic Carbon
127.3 Aromatic Carbon
122.8 Aromatic Carbon
21.6 Methyl Carbon

FT-IR Characteristic Peaks of a Sulfonamide

The following are characteristic infrared absorption frequencies for the sulfonamide functional
group.[4]

Wavenumber (cm—?) Vibration Mode
~3300 N-H Stretch

1370-1335 SO2 Asymmetric Stretch
1170-1150 SO2 Symmetric Stretch

Mass Spectrometry

The mass spectrum of N-(4-Chlorophenyl)benzenesulfonamide shows a molecular ion peak
corresponding to its molecular weight.
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miz Interpretation Reference
267 [M]* (Molecular lon) [1][5]

128 Fragment [1]

126 Fragment [1]

Experimental Protocols
Synthesis of N-(4-Chlorophenyl)benzenesulfonamide

The synthesis of N-(4-Chlorophenyl)benzenesulfonamide is typically achieved via the
reaction of benzenesulfonyl chloride with 4-chloroaniline in the presence of a base.

Materials:

Benzenesulfonyl chloride

e 4-Chloroaniline

e Pyridine or other suitable base

¢ Dichloromethane (DCM) or other suitable solvent
» Hydrochloric acid (HCI), 1M solution

o Saturated sodium bicarbonate solution

e Anhydrous magnesium sulfate or sodium sulfate
e Crushed ice

Procedure:

« In a round-bottom flask, dissolve 4-chloroaniline in dichloromethane.
e Cool the solution in an ice bath to 0-5 °C.

¢ Slowly add benzenesulfonyl chloride to the stirred solution.
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» Add pyridine dropwise to the reaction mixture, maintaining the temperature below 10 °C.

 After the addition is complete, allow the reaction to warm to room temperature and stir for
12-24 hours.

e Monitor the reaction progress using thin-layer chromatography (TLC).
e Once the reaction is complete, transfer the mixture to a separatory funnel.

o Wash the organic layer sequentially with 1M HCI, water, and saturated sodium bicarbonate
solution.

o Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent
under reduced pressure.

e The crude product can be purified by recrystallization from a suitable solvent system (e.g.,
ethanol/water) to yield N-(4-Chlorophenyl)benzenesulfonamide as a solid.

Visualizations
Synthetic Workflow

The following diagram illustrates the key steps in the synthesis of N-(4-
Chlorophenyl)benzenesulfonamide.
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Benzenesulfonyl Chloride
4-Chloroaniline

DCM / Pyridine

: o Aqueous Workup o .
Reaction at 0°C to RT (HCI, NaHCO3) Recrystallization N-(4-Chlorophenyl)benzenesulfonamide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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